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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B15556278

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 17 is a red azo dye belonging to the disperse class of dyes.[1] It is characterized
by its vibrant red color and is primarily used in the textile industry for dyeing synthetic fibers.[1]
In a laboratory setting, its hydrophobic nature and spectral properties may be of interest for
various research applications. These notes provide detailed protocols for the preparation,
storage, and handling of Disperse Red 17 stock solutions to ensure accurate and reproducible
experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Disperse Red 17 is provided in the
table below. This information is essential for accurate preparation of solutions and for safety
considerations.
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Property Value Reference

2-[N-(2-hydroxyethyl)-3-

) methyl-4-[(4-

Chemical Name _ ) - [2]
nitrophenyl)diazenyl]anilino]eth
anol

CAS Number 3179-89-3 [3]

Molecular Formula C17H20N404 [21[31[4]

Molecular Weight 344.37 g/mol [3B1141[5]
Reddish-brown crystals or

Appearance [6]

powder

Soluble in ethanol and

acetone.[3][7][8] Very low

Solubilit 3I[71181e
’ water solubility (0.3 mg/L at 22 BIEIE]
°C).[9]
Melting Point 160 °C 7]

Safety and Handling

Disperse Red 17 may cause an allergic skin reaction and is harmful if swallowed.[10] It is
crucial to handle the compound with appropriate personal protective equipment (PPE),
including gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a chemical
fume hood when handling the solid powder or concentrated solutions.

Experimental Protocols
Recommended Solvents for Stock Solutions

Based on its solubility profile, the recommended solvents for preparing Disperse Red 17 stock
solutions are:

e Dimethyl Sulfoxide (DMSO)

o Ethanol
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e Acetone

Due to its very low water solubility, preparing stock solutions directly in aqueous buffers is not
recommended.[9] It is common practice to prepare a concentrated stock solution in an organic
solvent and then dilute it to the final working concentration in the aqueous experimental
medium.

Preparation of a 10 mM Disperse Red 17 Stock Solution
in DMSO

This protocol describes the preparation of 10 mL of a 10 mM stock solution of Disperse Red
17 in DMSO.

Materials:

Disperse Red 17 (MW: 344.37 g/mol )

o Dimethyl Sulfoxide (DMSO), anhydrous

e 15 mL polypropylene conical tube or a suitable glass vial
» Analytical balance

e Spatula

» Vortex mixer

o Pipettes

Procedure:

o Calculate the required mass of Disperse Red 17:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 344.37 g/mol

o Mass (g) = 0.00344 g = 3.44 mg
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e Weighing:

o Carefully weigh out 3.44 mg of Disperse Red 17 powder on an analytical balance and
transfer it to the 15 mL conical tube.

e Dissolution:
o Add 10 mL of anhydrous DMSO to the tube containing the Disperse Red 17 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming in a water bath (37°C) or brief sonication may aid in dissolution
if necessary.

o Storage:

o Store the 10 mM stock solution at -20°C in a tightly sealed, light-protected container. For
short-term storage (up to a week), 2-8°C may be acceptable. A 5% solution of Disperse
Red 17 in DMSO has been shown to be stable for 7 days.[9]

Data Presentation
<olubili | Stabill f Di |

o Stability of
Solvent Solubility ] Reference
Solution

Not applicable for
Water 0.3 mg/L (at 22 °C) ) [9]
stock solutions

Data not readily
Ethanol Soluble ] [31[71[8]
available

A 1% solution in
Acetone Soluble acetone/water is 31718191

stable for 7 days.

A 5% solution is stable
DMSO Soluble [9]
for 7 days.
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Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for Preparing Disperse Red 17 Stock Solution
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Caption: Workflow for preparing Disperse Red 17 stock solution.

Logical Relationship for Solvent Selection
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Solvent Selection Logic for Disperse Red 17
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Caption: Logic for selecting an appropriate solvent for Disperse Red 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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